2-{[2-Chloro-5-(trifluoromethyl)phenyl]amino}-2-oxoethyl 4-aminobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{[2-Chloro-5-(trifluoromethyl)phenyl]amino}-2-oxoethyl 4-aminobenzoate” is a chemical compound with the molecular formula C19H12ClF3N2O3 . It has an average mass of 408.758 Da and a monoisotopic mass of 408.048859 Da .
Synthesis Analysis
The synthesis of related compounds often involves the use of 2-Chloro-5-(trifluoromethyl)phenyl derivatives . For instance, the synthesis of 2-Chloro-5-(trifluoromethyl)phenyl isocyanate involves the use of Triphosgene and 3-Amino-4-chlorobenzotrifluoride .Scientific Research Applications
Synthesis and Optical Properties
Research by Takagi et al. (2013) involved the synthesis of compounds with oligothiophene on the nitrogen atom through an alkylene spacer, demonstrating controlled polymerization processes. These compounds, including phenyl 4-aminobenzoates, showcased unique optical properties due to π-stacked interactions between chromophores, indicative of potential applications in materials science and engineering (Takagi et al., 2013).
Antimicrobial and Antitumor Activities
Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives from 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, demonstrating good to moderate antimicrobial activities. This study highlights the compound's utility in developing new antimicrobial agents (Bektaş et al., 2007).
Advanced Material Synthesis
Yokozawa et al. (2002) explored chain-growth polycondensation for synthesizing well-defined aramide and block copolymers containing aramide with low polydispersity. This research indicates the potential for developing advanced materials with specific, controlled properties, underscoring the versatility of 4-aminobenzoate derivatives in polymer science (Yokozawa et al., 2002).
Spectroscopic Characterization and NLO Properties
Wazzan et al. (2016) conducted a detailed study on the molecular structure, spectroscopic characterization, and nonlinear optical (NLO) properties of 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile dyes. Their findings contribute to the understanding of the compound's electronic structure and potential applications in optical technologies (Wazzan et al., 2016).
Future Directions
Trifluoromethylpyridines and their derivatives, which include “2-{[2-Chloro-5-(trifluoromethyl)phenyl]amino}-2-oxoethyl 4-aminobenzoate”, are expected to find many novel applications in the future, particularly in the agrochemical and pharmaceutical industries . The development of fluorinated organic chemicals is becoming an increasingly important research topic .
Properties
IUPAC Name |
[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl] 4-aminobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClF3N2O3/c17-12-6-3-10(16(18,19)20)7-13(12)22-14(23)8-25-15(24)9-1-4-11(21)5-2-9/h1-7H,8,21H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVPSCEAAMBANMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)OCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClF3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.